Cas no 1056971-95-9 (1-Methyl-5-nitro-1H-pyrrol-2-amine)

• Product Name: 1-Methyl-5-nitro-1H-pyrrol-2-amine
• CAS No: 1056971-95-9
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 4779775
• Update Time: 2025-10-30

1-Methyl-5-nitro-1H-pyrrol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-5-NITRO-1H-PYRROL-2-AMINE
• 1-Methyl-5-nitro-1H-pyrrol-2-amine

• Inchi： 1S/C5H7N3O2/c1-7-4(6)2-3-5(7)8(9)10/h2-3H,6H2,1H3
• InChI Key： AVXIWQGELAMZCT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(N)N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• XLogP3: 0.5
• Topological Polar Surface Area: 76.8

Additional information on 1-Methyl-5-nitro-1H-pyrrol-2-amine

Recent Advances in the Study of 1-Methyl-5-nitro-1H-pyrrol-2-amine (CAS: 1056971-95-9)

1-Methyl-5-nitro-1H-pyrrol-2-amine (CAS: 1056971-95-9) is a nitro-substituted pyrrole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 1-Methyl-5-nitro-1H-pyrrol-2-amine derivatives for their inhibitory effects on specific enzymatic targets. The researchers employed a multi-step synthetic route to generate a library of analogs, which were then screened for activity against a panel of kinases. The results indicated that certain derivatives exhibited potent inhibitory activity, with IC50 values in the nanomolar range, suggesting their potential as lead compounds for further development.

In another study, researchers investigated the role of 1-Methyl-5-nitro-1H-pyrrol-2-amine in modulating inflammatory pathways. Using in vitro and in vivo models, the team demonstrated that the compound could significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings highlight its potential as an anti-inflammatory agent, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Further research has also explored the compound's potential in oncology. A 2024 study published in Cancer Research revealed that 1-Methyl-5-nitro-1H-pyrrol-2-amine could induce apoptosis in certain cancer cell lines by activating the intrinsic apoptotic pathway. The study also identified key molecular interactions between the compound and its cellular targets, providing a foundation for the design of more potent and selective analogs.

Despite these promising findings, challenges remain in the development of 1-Methyl-5-nitro-1H-pyrrol-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical structure and diverse biological activities make it a compelling candidate for continued investigation.

In conclusion, recent research on 1-Methyl-5-nitro-1H-pyrrol-2-amine (CAS: 1056971-95-9) has shed light on its potential applications in drug discovery, particularly in the areas of kinase inhibition, anti-inflammatory therapy, and oncology. Future studies should focus on optimizing its pharmacological properties and elucidating its mechanism of action in greater detail to unlock its full therapeutic potential.